3-Deoxy Saxagliptin
3-Deoxy Saxagliptin
Brand Name:
Vulcanchem
CAS No.:
361441-98-7
VCID:
VC0050849
InChI:
InChI=1S/C18H25N3O/c19-9-14-4-13-5-15(13)21(14)17(22)16(20)18-6-10-1-11(7-18)3-12(2-10)8-18/h10-16H,1-8,20H2/t10?,11?,12?,13-,14+,15+,16-,18?/m1/s1
SMILES:
C1C2CC3CC1CC(C2)(C3)C(C(=O)N4C(CC5C4C5)C#N)N
Molecular Formula:
C18H25N3O
Molecular Weight:
299.4 g/mol
3-Deoxy Saxagliptin
CAS No.: 361441-98-7
Reference Standards
VCID: VC0050849
Molecular Formula: C18H25N3O
Molecular Weight: 299.4 g/mol
| CAS No. | 361441-98-7 |
|---|---|
| Product Name | 3-Deoxy Saxagliptin |
| Molecular Formula | C18H25N3O |
| Molecular Weight | 299.4 g/mol |
| IUPAC Name | (1S,3S,5S)-2-[(2S)-2-(1-adamantyl)-2-aminoacetyl]-2-azabicyclo[3.1.0]hexane-3-carbonitrile |
| Standard InChI | InChI=1S/C18H25N3O/c19-9-14-4-13-5-15(13)21(14)17(22)16(20)18-6-10-1-11(7-18)3-12(2-10)8-18/h10-16H,1-8,20H2/t10?,11?,12?,13-,14+,15+,16-,18?/m1/s1 |
| Standard InChIKey | CNEBXOWFQASQAR-FTDXYOEWSA-N |
| Isomeric SMILES | C1[C@@H]2C[C@@H]2N([C@@H]1C#N)C(=O)[C@H](C34CC5CC(C3)CC(C5)C4)N |
| SMILES | C1C2CC3CC1CC(C2)(C3)C(C(=O)N4C(CC5C4C5)C#N)N |
| Canonical SMILES | C1C2CC3CC1CC(C2)(C3)C(C(=O)N4C(CC5C4C5)C#N)N |
| Synonyms | (1S,3S,5S)-2-[(2S)-2-Amino-2-tricyclo[3.3.1.13,7]dec-1-ylacetyl]-2-azabicyclo[3.1.0]hexane-3-carbonitrile |
| PubChem Compound | 11223701 |
| Last Modified | Nov 11 2021 |
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